1-[(3-chlorophenyl)methyl]-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(4-methoxyphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17ClN2O3/c1-26-18-8-6-17(7-9-18)22-20(25)15-5-10-19(24)23(13-15)12-14-3-2-4-16(21)11-14/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key: FUXKXAAVTIWATK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C20H17ClN2O3
• Molecular Weight: 368.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring and an amide group. It also contains chlorophenyl and methoxyphenyl groups. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, includes a 1,6-dihydropyridine ring, which is a six-membered ring with one nitrogen atom and a double bond. The presence of the chlorophenyl and methoxyphenyl groups would likely have significant effects on the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the amide group could enhance its solubility in water, while the chlorophenyl and methoxyphenyl groups could influence its reactivity.

Scientific Research Applications

NMR Spectroscopy Probe

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation. F2744-1441’s NMR spectra provide valuable information about its molecular environment, chemical shifts, and coupling constants. .

Mechanism of Action

The mechanism of action of this compound in biological systems is not clear without specific study. Its effects would depend on factors like how it interacts with biological molecules, its solubility and stability in biological environments, and its ability to cross cell membranes.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential applications. For example, it could be interesting to explore its potential uses in fields like medicinal chemistry, given the biological activity of similar compounds.